Cas no 2229154-58-7 (4-(but-3-yn-2-yl)-1-fluoro-2-methylbenzene)

• Product Name: 4-(but-3-yn-2-yl)-1-fluoro-2-methylbenzene
• CAS No: 2229154-58-7
• MF: C₁₁H₁₁F
• MW: 162.203446626663
• CID: 5918982
• PubChem ID: 165646592
• Update Time: 2025-06-08

4-(but-3-yn-2-yl)-1-fluoro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-2-yl)-1-fluoro-2-methylbenzene
• EN300-1816657
• 2229154-58-7

• Inchi： 1S/C11H11F/c1-4-8(2)10-5-6-11(12)9(3)7-10/h1,5-8H,2-3H3
• InChI Key： MDJKACYLOHPOHM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C(C#C)C

Computed Properties

• Exact Mass: 162.084478513g/mol
• Monoisotopic Mass: 162.084478513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Additional information on 4-(but-3-yn-2-yl)-1-fluoro-2-methylbenzene

Chemical Profile of 4-(but-3-yn-2-yl)-1-fluoro-2-methylbenzene (CAS No. 2229154-58-7)

4-(but-3-yn-2-yl)-1-fluoro-2-methylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2229154-58-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and material science due to its unique structural and functional properties. This compound belongs to the class of arylalkynes, characterized by the presence of both aromatic and alkyne functional groups, which endow it with distinct reactivity and potential applications.

The molecular structure of 4-(but-3-yn-2-yl)-1-fluoro-2-methylbenzene consists of a benzene ring substituted with a butynyl group at the 4-position, a fluorine atom at the 1-position, and a methyl group at the 2-position. This arrangement creates a molecule with multiple reactive sites, making it a versatile intermediate in synthetic chemistry. The presence of the alkyne functionality (C≡C) allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely employed in the construction of complex organic molecules.

One of the most significant aspects of 4-(but-3-yn-2-yl)-1-fluoro-2-methylbenzene is its potential application in drug discovery and development. The combination of fluorine and alkyne moieties in its structure suggests that it could serve as a building block for the synthesis of novel therapeutic agents. Fluorinated aromatic compounds are known for their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets, making them valuable in medicinal chemistry. Additionally, the alkyne group can be further modified to introduce other pharmacophores, expanding the scope of possible drug candidates.

Recent research in the field of arylalkynes has highlighted their utility in the development of advanced materials and polymers. The unique electronic properties of these compounds make them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to precisely control the molecular architecture of arylalkynes allows for the design of materials with tailored optoelectronic properties, which are essential for next-generation electronic devices.

The synthesis of 4-(but-3-yn-2-yl)-1-fluoro-2-methylbenzene involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions between bromo or iodobenzene derivatives and terminal alkynes, followed by fluorination at the desired position. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic methodologies, reducing waste and energy consumption.

In addition to its pharmaceutical and material science applications, 4-(but-3-yn-2-yl)-1-fluoro-2-methylbenzene has shown promise in chemical biology studies. The compound's ability to interact with biological targets can be exploited to develop probes for biochemical assays or to investigate enzyme mechanisms. For instance, fluorinated arylalkynes have been used to study protein-protein interactions by serving as substrates or inhibitors in enzymatic reactions.

The use of computational chemistry techniques has further enhanced our understanding of 4-(but-3-yn-2-yl)-1-fluoro-2-methylbenzene's reactivity and potential applications. Molecular modeling studies can predict how this compound might behave in different chemical environments, helping researchers design experiments more efficiently. Additionally, density functional theory (DFT) calculations provide insights into the electronic structure and energetics of reaction intermediates, guiding synthetic strategies.

As research continues to evolve, the applications of 4-(but-3-yn-2-yl)-1-fluoro-2-methylbenzene are likely to expand into new areas. The growing demand for innovative materials and therapeutic agents ensures that compounds like this will remain a subject of intense study. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into practical applications that benefit society.

In conclusion, 4-(but-3-yi1l)-1-fluoro--{methylbenzene} (CAS No. 2229154--58--7) is a multifaceted compound with significant potential in pharmaceuticals、materials science，and chemical biology。 Its unique structural features， coupled with recent advances in synthetic methodologies， make it an attractive candidate for further exploration。 As our understanding of its properties grows， so too will its role in developing cutting-edge technologies and treatments.